Cas no 1261796-85-3 (3,6-Bis(3-(trifluoromethoxy)phenyl)picolinaldehyde)

• Product Name: 3,6-Bis(3-(trifluoromethoxy)phenyl)picolinaldehyde
• CAS No: 1261796-85-3
• MF: C₂₀H₁₁F₆NO₃
• MW: 427.296666383743
• CID: 4987714
• Update Time: 2025-05-23

3,6-Bis(3-(trifluoromethoxy)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(3-(trifluoromethoxy)phenyl)picolinaldehyde

• Inchi： 1S/C20H11F6NO3/c21-19(22,23)29-14-5-1-3-12(9-14)16-7-8-17(27-18(16)11-28)13-4-2-6-15(10-13)30-20(24,25)26/h1-11H
• InChI Key： HWLGJIYEDXPXAI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(C2C=CC=C(C=2)OC(F)(F)F)=NC=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 570
• XLogP3: 6.3
• Topological Polar Surface Area: 48.4

Additional information on 3,6-Bis(3-(trifluoromethoxy)phenyl)picolinaldehyde

3,6-Bis(3-(Trifluoromethoxy)Phenyl)Picolinaldehyde: A Comprehensive Overview

The compound CAS No. 1261796-85-3, also known as 3,6-Bis(3-(trifluoromethoxy)phenyl)picolinaldehyde, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering.

Picolinaldehyde derivatives, such as the one described here, are characterized by their aldehyde functional group and the presence of phenyl rings substituted with trifluoromethoxy groups. The trifluoromethoxy substituent is particularly notable for its electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This makes it a valuable component in the design of materials with tailored electronic properties.

Recent studies have highlighted the importance of trifluoromethoxyphenyl groups in enhancing the stability and reactivity of organic compounds. For instance, research published in 2023 demonstrated that the incorporation of these groups into picolinaldehyde frameworks can lead to improved thermal stability and enhanced reactivity in certain chemical reactions. These findings underscore the potential of this compound in applications ranging from pharmaceuticals to advanced materials.

The synthesis of 3,6-Bis(3-(trifluoromethoxy)phenyl)picolinaldehyde typically involves multi-step organic synthesis techniques, including Friedel-Crafts alkylation and subsequent oxidation reactions. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further optimized these processes, making large-scale production more feasible.

In terms of applications, this compound has shown promise in the development of novel materials for electronic devices. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Additionally, its stability under harsh conditions suggests potential uses in high-temperature applications, such as aerospace materials.

Another area where this compound has gained traction is in drug discovery. The trifluoromethoxyphenyl groups are known to enhance bioavailability and pharmacokinetic properties of drug candidates. Recent research has explored its role as a scaffold for developing new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

The environmental impact of synthesizing such compounds is also a growing concern. Researchers are increasingly focusing on developing greener synthesis routes that minimize waste and reduce energy consumption. Innovations in catalysis and solvent-free reaction conditions are paving the way for more sustainable production methods.

In conclusion, CAS No. 1261796-85-3, or 3,6-Bis(3-(trifluoromethoxy)phenyl)picolinaldehyde, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a key player in future innovations within chemistry and materials science.